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This document provides a detailed methodology for assessing climate resilience in Teresina,

Brazil. The protocols outlined below are designed to guide researchers and scientists in

conducting a comprehensive evaluation of the city's ability to withstand and adapt to the

impacts of climate change. The methodology integrates established frameworks, such as the

UN-Habitat City Resilience Profiling Tool (CRPT), with the specific climate challenges and

socio-economic context of Teresina.[1][2][3]

Introduction to Teresina's Climate Vulnerability
Teresina, the capital of the state of Piauí, is situated in a region of Brazil that is highly

susceptible to the effects of climate change.[4] The city is recognized as one of the fastest-

warming urban centers in the world, with an average temperature increase of 2°C over the last

century, a rate double the global average.[1][3] This warming trend is projected to continue,

leading to more frequent and intense heatwaves.[4]

In addition to extreme heat, Teresina faces significant risks from flooding, particularly during

the rainy season from January to May.[5] The city's rapid and often unplanned urbanization has

led to the occupation of high-risk areas, exacerbating the impacts of floods and landslides.[5][6]

These climate hazards are compounded by underlying socio-economic vulnerabilities, including

a significant portion of the population living in poverty and informal settlements with inadequate

infrastructure.[4]
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Recognizing these challenges, Teresina has embarked on a journey to build its climate

resilience, including the development of a Climate Action Plan and a comprehensive urban

resilience assessment using the UN-Habitat City Resilience Profiling Tool.[2][6][7][8][9][10] This

methodology is informed by these initiatives and provides a structured approach for ongoing

and future resilience assessments.

Overall Assessment Workflow
The assessment of climate resilience in Teresina follows a multi-stage process, beginning with

the definition of the scope and objectives and culminating in the development of a resilience

action plan. The workflow is designed to be participatory, involving a wide range of

stakeholders from government, civil society, the private sector, and academia.

Phase 1: Planning and Scoping Phase 2: Data Collection and Analysis Phase 3: Action Planning and Implementation

Define Scope and Objectives Stakeholder Mapping and Engagement Establish Governance Structure Climate Hazard and Vulnerability Assessment Urban Systems Analysis Indicator Selection and Data Collection Resilience Profiling Priority Setting and Action Formulation Development of Resilience Action Plan Implementation and Monitoring

Click to download full resolution via product page

Caption: Overall workflow for the climate resilience assessment in Teresina.

Experimental Protocols
Protocol 1: Stakeholder Engagement and Governance
Objective: To establish a participatory and inclusive process for the climate resilience

assessment.

Materials:

Stakeholder mapping tools (e.g., interest-influence matrix)

Workshop facilitation materials

Communication and outreach materials
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Procedure:

Stakeholder Mapping: Identify key stakeholders from municipal secretariats, civil society

organizations, community groups (particularly from vulnerable neighborhoods), academic

institutions, and the private sector.

Establish a Resilience Commission: Form a multi-stakeholder "Teresina Resilience

Commission" to oversee the assessment process, provide strategic guidance, and ensure

the integration of findings into municipal planning.[3]

Conduct Inception Workshop: Organize a workshop with all identified stakeholders to:

Present the objectives and methodology of the resilience assessment.

Gather initial input on key climate concerns and priorities.

Establish working groups for different thematic areas (e.g., water management, public

health, infrastructure).

Develop a Communication Plan: Create and implement a plan to keep all stakeholders

informed and engaged throughout the assessment process.

Protocol 2: Climate Hazard, Exposure, and Vulnerability
Assessment
Objective: To identify and characterize the key climate hazards facing Teresina and assess the

exposure and vulnerability of the city's population, assets, and systems.

Materials:

Historical climate data (temperature, precipitation, etc.)

Climate projection models

Geographic Information System (GIS) software

Socio-economic data from the Brazilian Institute of Geography and Statistics (IBGE)
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City-level data on infrastructure, land use, and critical facilities.

Procedure:

Hazard Identification: Based on historical data and climate projections, identify the primary

climate hazards for Teresina (e.g., extreme heat, intense rainfall, flooding, landslides).

Exposure Mapping: Use GIS to map the spatial distribution of the population, critical

infrastructure (hospitals, schools, power stations, etc.), and key economic assets in relation

to the identified hazard zones.

Vulnerability Analysis: Assess the socio-economic vulnerability of different population groups

and neighborhoods. This should include an analysis of factors such as income levels,

housing conditions, access to basic services, and education.[4]

Risk Assessment: Combine the hazard, exposure, and vulnerability analyses to identify the

areas and populations at the highest risk from climate change impacts.

Protocol 3: Urban Systems and Indicator Analysis
Objective: To assess the resilience of key urban systems in Teresina using a set of quantitative

and qualitative indicators.

Materials:

UN-Habitat's City Resilience Profiling Tool (CRPT) framework.[2]

A predefined list of resilience indicators.

Data collection templates and survey instruments.

Procedure:

Define Urban Systems: Based on the CRPT framework and local context, define the key

urban systems to be assessed. For Teresina, these should include, at a minimum:

Water Cycle Management
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Ecosystem Balance

Economic Performance

Public Health

Infrastructure and Basic Services

Governance and Institutional Capacity

Indicator Selection: Select a comprehensive set of indicators to assess the resilience of each

urban system. The selection should be guided by the 247 indicators previously used in

Teresina's resilience assessment, where available, and supplemented with other relevant

indicators from established frameworks.[6] (See Table 2 for a sample of relevant indicators).

Data Collection: Gather data for the selected indicators from a variety of sources, including

municipal departments, national statistics, remote sensing, and stakeholder workshops.

Resilience Profiling: Analyze the collected data to create a resilience profile for each urban

system, identifying strengths, weaknesses, and interdependencies.

Data Presentation
Quantitative Data for Teresina
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Parameter Value Source

Population (2019) 864,845 [6]

Urban Area 263.94 km² [6]

Temperature Increase (last

century)
2°C [1]

Urban Footprint in Hazardous

Areas
7.8% [6]

Loss of Tree Cover (2001-

2019)
~40% [3]

Number of Fires (Oct 2019 -

Oct 2020)
385 [6]

Sample Climate Resilience Indicators for Teresina
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Urban System Indicator Category Indicator

Water Cycle Management Infrastructure

Percentage of the population

with access to safely managed

drinking water

Percentage of the population

served by a wastewater

collection network

Percentage of the city covered

by a stormwater drainage

system

Governance

Existence of an integrated

water resource management

plan

Ecosystem Balance Green Infrastructure
Percentage of urban area

covered by green spaces

Urban green area per capita

Biodiversity
Trends in key local species

populations

Environmental Quality Air and water quality indices

Public Health Health System Capacity
Number of hospital beds per

1,000 people

Existence of an early warning

system for climate-related

health risks (e.g., heatwaves,

vector-borne diseases)

Vulnerable Populations

Percentage of the population

with pre-existing health

conditions sensitive to climate

change

Socio-Economic Livelihood Diversity Diversity of the local economy

(e.g., Gini coefficient of
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economic activity)

Social Cohesion

Level of community

engagement in local decision-

making processes

Social Protection
Coverage of social safety net

programs

Mandatory Visualization
Signaling Pathway: Climate Hazard to Impact
The following diagram illustrates the causal chain from a climate hazard (intense rainfall) to a

series of cascading impacts on Teresina's urban systems.

Intense Rainfall

Overwhelmed Drainage System

Urban Flooding

Infrastructure Damage Disruption of Services Public Health Impacts

Economic Losses Waterborne Diseases

Click to download full resolution via product page

Caption: Causal chain of flooding impacts in Teresina.
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Logical Relationship: Components of Climate Resilience
This diagram illustrates the core components of climate resilience and their interrelationships,

forming the conceptual basis for the assessment.

Climate Resilience

Adaptive Capacity

Social Equity Robust Infrastructure

Healthy Ecosystems

Effective Governance
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Caption: Interconnected components of urban climate resilience.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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